Cas no 1783405-27-5 (methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate)

• Product Name: methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate
• CAS No: 1783405-27-5
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 5290087
• PubChem ID: 84677999
• Update Time: 2026-03-10

methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate
• methyl5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate
• MFCD28528972
• SY359597
• G18842
• Methyl 5-Chloro-6-azaindole-3-carboxylate
• 1783405-27-5

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)6-3-11-7-4-12-8(10)2-5(6)7/h2-4,11H,1H3
• InChI Key： NBBDSKLWKLHOAO-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC2C(C(OC)=O)=CNC1=2

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Additional information on methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate

Methyl 5-Chloro-1H-Pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1783405-27-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1783405-27-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolo[2,3-c]pyridines, which are known for their biological activities and have been extensively studied for their roles in various diseases.

The molecular structure of methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate consists of a pyrrolo[2,3-c]pyridine core with a chloro substituent at the 5-position and a methyl ester group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for drug development.

Recent research has highlighted the importance of methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate in various biological processes. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and cell proliferation. One notable study published in the Journal of Medicinal Chemistry demonstrated that methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate effectively inhibited the activation of nuclear factor-kappa B (NF-κB), a critical transcription factor involved in inflammatory responses.

In addition to its anti-inflammatory properties, methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of mitochondrial membrane potential and the activation of caspase cascades, leading to programmed cell death.

The synthesis of methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate has been optimized through several methodologies. One common approach involves the reaction of 5-chloropyrrole-2-carbaldehyde with ethyl cyanoacetate followed by cyclization and esterification steps. This synthetic route provides high yields and is suitable for large-scale production. Another method involves the use of palladium-catalyzed cross-coupling reactions to introduce the chloro substituent at the 5-position.

The pharmacokinetic properties of methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate could be developed into an effective oral medication for treating inflammatory diseases and cancer.

In conclusion, methyl 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylate (CAS No. 1783405-27-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical potential.